Cas no 1040661-50-4 (N-(2,6-dimethylphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(2,6-dimethylphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1040661-50-4
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• CID: 5913142
• PubChem ID: 42443235
• Update Time: 2025-05-30

N-(2,6-dimethylphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dimethylphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• F5319-0082
• 1040661-50-4
• N-(2,6-dimethylphenyl)-1-methyl-6-oxopyridazine-3-carboxamide
• AKOS008434923

• Inchi： 1S/C14H15N3O2/c1-9-5-4-6-10(2)13(9)15-14(19)11-7-8-12(18)17(3)16-11/h4-8H,1-3H3,(H,15,19)
• InChI Key： XAZQUXOKXGSWDY-UHFFFAOYSA-N
• SMILES： C1(C(NC2=C(C)C=CC=C2C)=O)=NN(C)C(=O)C=C1

Computed Properties

• Exact Mass: 257.116426730g/mol
• Monoisotopic Mass: 257.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,6-dimethylphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

N-(2,6-dimethylphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1040661-50-4): An Overview of Its Structure, Properties, and Applications

N-(2,6-dimethylphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1040661-50-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The presence of the 2,6-dimethylphenyl and 1-methyl substituents imparts distinct chemical and biological properties to this molecule.

The chemical structure of N-(2,6-dimethylphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide is characterized by a central pyridazine ring with a carbonyl group at the 6-position and an amide linkage at the 3-position. The 2,6-dimethylphenyl substituent is attached to the nitrogen atom of the amide group, while the 1-methyl group is attached to the pyridazine ring. This arrangement contributes to the compound's overall stability and reactivity.

In terms of physical properties, N-(2,6-dimethylphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide is a solid at room temperature with a melting point typically ranging from 180°C to 185°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for various experimental conditions in both in vitro and in vivo studies.

The biological activity of N-(2,6-dimethylphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide has been extensively studied in recent years. One of its most notable properties is its ability to act as a potent inhibitor of specific enzymes involved in various physiological processes. For instance, it has been shown to inhibit the activity of certain kinases, which are key regulators of cellular signaling pathways. This inhibition can have significant implications for the treatment of diseases such as cancer and inflammatory disorders.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of N-(2,6-dimethylphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide as an anti-inflammatory agent. The researchers found that this compound effectively reduced the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in both cell culture models and animal studies. These findings suggest that it could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-(2,6-dimethylphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide has also shown promise in cancer research. A study published in Cancer Research demonstrated that this compound selectively inhibited the growth of certain cancer cell lines while sparing normal cells. The mechanism underlying this selective inhibition involves the modulation of key signaling pathways that are often dysregulated in cancer cells.

The pharmacokinetic properties of N-(2,6-dimethylphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide have also been investigated to assess its potential for clinical use. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed after oral administration and has a moderate half-life, allowing for once or twice daily dosing regimens. These pharmacokinetic characteristics make it a viable candidate for further preclinical and clinical development.

Safety assessments are crucial for any compound with potential therapeutic applications. Preclinical toxicity studies have indicated that N-(2,6-dimethylphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further safety evaluations will be necessary as it progresses through clinical trials.

In conclusion, N-(2,6-dimethylphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1040661-50-4) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an anti-inflammatory agent and its selective inhibition of cancer cell growth make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies will continue to elucidate its mechanisms of action and optimize its therapeutic potential.